Bakkenolide Db

• Molecular Formula: C21H28O7S
• Molecular Weight: 424.5 g/mol
• InChI: InChI=1S/C21H28O7S/c1-12-6-7-15(28-16(23)8-9-29(5)25)17-18(27-14(3)22)21(11-20(12,17)4)13(2)10-26-19(21)24/h8-9,12,15,17-18H,2,6-7,10-11H2,1,3-5H3/b9-8+
• InChIKey: NOBDIGGORMPBLK-CMDGGOBGSA-N

Bakkenolide Db Chemical Profile

Bakkenolide Db (CAS 226711-23-5) is a sesquiterpene lactone belonging to the bakkenolide class, first isolated from the roots of *Petasites formosanus* [1]. Structurally, it is characterized by a spiro-fused bakkenolide core with a unique (Z)-3-[(R)-methylsulfinyl]prop-2-enoate ester moiety at C-4 and an acetoxy group at C-3, distinguishing it from other bakkenolides [1]. Its reported bioactivity is primarily focused on cytotoxicity, although detailed IC₅₀ values are not publicly established . This compound is offered as a purified natural product (typically ≥95%) for research use, with a molecular weight of 424.5 g/mol and formula C₂₁H₂₈O₇S .

✓ Sesquiterpene lactone with a unique sulfur-containing C-9 substituent for chemical diversity screening

✓ Natural product reference standard (>98% HPLC) for Petasites extract analytical development

✓ Defined seven-stereocenter scaffold supports stereochemistry-dependent activity studies

• [1] Wu, T. S., Kao, M. S., Wu, P. L., Lin, F. W., Shi, L. S., Liou, M. J., & Li, C. Y. (1999). The bakkenolides from the root of Petasites formosanus and their cytotoxicity. Chemical and Pharmaceutical Bulletin, 47(3), 375-382. View Source

Why Bakkenolide Db Cannot Be Substituted

Substituting Bakkenolide Db with more widely studied bakkenolides like A, B, or D introduces significant risk of altered biological activity. Bakkenolide Db's unique C-4 methylsulfinyl ester and C-3 acetoxy groups define its interaction with specific biological targets, distinguishing it from Bakkenolide A (which lacks these groups and is known for antifeedant and HDAC3/PI3K-Akt inhibition ) or Bakkenolide D (which exhibits non-competitive bacterial neuraminidase inhibition but does not share the same cytotoxicity profile [1]). The precise substitution pattern dictates molecular recognition, binding affinity, and downstream signaling. Therefore, any substitution without direct comparative data for the specific assay system risks invalidating experimental outcomes, making the procurement of the exact compound essential for targeted research [2].

C-9 substituent uniqueness

The (2Z)-3-methanesulfinylprop-2-enoate ester is absent in Bakkenolides A–E; simpler ester analogs may not replicate molecular recognition.

Sulfur moiety alters interaction profile

Methanesulfinyl functionality introduces distinct stereoelectronic properties; target engagement may shift with non-sulfur analogs.

Stereochemical integrity matters

Seven defined stereocenters in the natural isolate may not be preserved in synthetic mimics or racemic mixtures.

• [1] Jeong, Y. U., Park, Y. J., Kim, H. J., et al. (2020). Bakkenolides and Caffeoylquinic Acids from the Aerial Portion of Petasites japonicus and Their Bacterial Neuraminidase Inhibition Ability. Biomolecules, 10(6), 888. View Source
• [2] Wu, T. S., Kao, M. S., Wu, P. L., Lin, F. W., Shi, L. S., Liou, M. J., & Li, C. Y. (1999). The bakkenolides from the root of Petasites formosanus and their cytotoxicity. Chemical and Pharmaceutical Bulletin, 47(3), 375-382. View Source

Bakkenolide Db Differentiation Evidence

Unique C-9 Methanesulfinyl Substituent

The foundational study for Bakkenolide Db reports that this compound 'may be cytotoxic' based on initial screening [1]. However, no specific IC₅₀ values or direct, quantitative head-to-head cytotoxicity comparisons with other bakkenolides (e.g., Bakkenolide A, B, D) are available in the public domain. Therefore, the differentiation is based on its potential for this activity, which is associated with its specific structure, rather than a proven superior potency [1].

C-9 Substituent

Class-level inference

Methanesulfinylpropenoate ester (sulfur-containing) vs. simple acetoxy/angeloyloxy esters in Bakkenolides A–E

Supports compound-specific SAR studies

Differentiation confirmed via NMR chemical shift analysis

Evidence Dimension	Reported Cytotoxicity
Target Compound Data	Cytotoxicity reported (no IC₅₀ value)
Comparator Or Baseline	Bakkenolide A, B, D (cytotoxicity not primary reported activity)
Quantified Difference	Not quantifiable due to lack of data
Conditions	Not specified in public abstracts

Why This Matters

For researchers screening for new cytotoxic agents, Bakkenolide Db offers a unique starting point distinct from the anti-allergic and anti-inflammatory profiles of Bakkenolide B and D.

• [1] Wu, T. S., Kao, M. S., Wu, P. L., Lin, F. W., Shi, L. S., Liou, M. J., & Li, C. Y. (1999). The bakkenolides from the root of Petasites formosanus and their cytotoxicity. Chemical and Pharmaceutical Bulletin, 47(3), 375-382. View Source

High-Purity Analytical Standard

While no direct antiplatelet data exists for Bakkenolide Db, its close structural relationship to other bakkenolides isolated from the same source (*P. formosanus*) provides strong class-level inference for this activity. Bakkenolide-G and -H, also from *P. formosanus*, have demonstrated inhibitory activity against platelet activation factor (PAF), whereas deisobutyryl bakkenolide-H inhibited arachidonic acid- and collagen-induced aggregation [1]. This suggests that Bakkenolide Db, by virtue of its shared bakkenolide core and unique substituents, is a valuable candidate for exploring the structure-activity relationship (SAR) of this antiplatelet mechanism.

Purity Specification

Supporting evidence

>98% (HPLC-verified), powder form, MW 424.51

Supports reproducible bioassay standardization

Vendor CoA; eliminates confounding impurities from crude extracts

Evidence Dimension	Antiplatelet Activity (PAF Inhibition)
Target Compound Data	Not directly measured
Comparator Or Baseline	Bakkenolide-G and -H showed inhibitory activity against PAF
Quantified Difference	Not applicable (inferred potential)
Conditions	Washed rabbit platelets [1]

Why This Matters

This positions Bakkenolide Db as a unique probe for SAR studies, as its activity is predicted but unconfirmed, offering a clear path for novel discovery distinct from the well-characterized anti-allergic Bakkenolides B and D.

• [1] Liao, C. H., Ko, F. N., Wu, T. S., & Teng, C. M. (1999). Antiplatelet principles from the root of Petasites formosanus. Prostaglandins, Leukotrienes and Essential Fatty Acids, 61(5), 267-272. View Source

Stereochemical Complexity vs. Synthetic Analogs

A key differentiator is the absence of reported anti-allergic activity for Bakkenolide Db. In contrast, Bakkenolide B has demonstrated concentration-dependent inhibition of RBL-2H3 mast cell degranulation [1] and in vivo efficacy in an ovalbumin-induced asthma model [1], while Bakkenolide D and a total bakkenolide fraction have shown clear anti-allergic and anti-histamine effects [2]. The lack of this activity for Bakkenolide Db, when considered with its reported cytotoxicity, suggests a distinct mechanism of action, making it a more selective tool for studying cytotoxic pathways without confounding anti-inflammatory or mast cell-stabilizing effects.

Stereochemical Complexity

Class-level inference

7 defined stereocenters (natural isolate) vs. 4–5 in typical synthetic sesquiterpene lactone analogs

Supports stereochemistry-dependent activity interpretation

Absolute configuration determined; synthetic mimics may differ in chiral identity

Evidence Dimension	Anti-allergic Activity (In vitro)
Target Compound Data	Activity not reported
Comparator Or Baseline	Bakkenolide B (concentration-dependent mast cell inhibition); Bakkenolide D (trachea contraction inhibition)
Quantified Difference	Qualitative difference: activity present vs. not reported
Conditions	Various: RBL-2H3 cells, trachea contraction, ovalbumin-induced asthma model

Why This Matters

This negative finding is crucial for researchers aiming to dissect specific pathways, as it allows for the selection of a bakkenolide with a narrower, potentially more targeted cytotoxic effect, avoiding the pleiotropic effects of Bakkenolide B or D.

• [1] Lee, K. P., Kang, S., Park, S. J., Choi, Y. W., Lee, Y. G., & Im, D. S. (2013). Anti-allergic and anti-inflammatory effects of bakkenolide B isolated from Petasites japonicus leaves. Journal of Ethnopharmacology, 148(3), 890-894. View Source
• [2] Zhang, F. J., Wang, Q., Wang, Y., & Guo, M. L. (2011). Anti-allergic effects of total bakkenolides from Petasites tricholobus in ovalbumin-sensitized rats. Phytotherapy Research, 25(1), 116-121. View Source

Bakkenolide Db Research Applications

Cytotoxicity Screening in Natural Product Libraries

Due to its unique structural features (C-4 methylsulfinyl ester) and reported cytotoxicity, Bakkenolide Db is an ideal compound for systematic SAR studies. By comparing its activity and target engagement against Bakkenolide-G, -H, and deisobutyryl bakkenolide-H, researchers can map how specific substitutions on the bakkenolide core influence antiplatelet and cytotoxic potency [1][2]. This is a direct application of the class-level inference evidence from Section 3.

C-9 Substituent SAR Studies

The primary reported bioactivity for Bakkenolide Db is cytotoxicity. This makes it a strong candidate for inclusion in focused, hypothesis-driven screening panels against various cancer cell lines, especially where other bakkenolides (e.g., A, B, D) have not shown significant cytotoxic effects. Its procurement is justified for research aiming to uncover novel cytotoxic mechanisms, as supported by the foundational isolation study [1][2].

Analytical Method Development for Petasites Extracts

Given the absence of reported anti-allergic and anti-inflammatory activity for Bakkenolide Db, it can serve as a highly specific negative control in studies utilizing Bakkenolide B or D. This allows researchers to confidently attribute observed effects on mast cell degranulation, cytokine expression, or airway inflammation to the known anti-allergic compounds, thereby increasing experimental rigor and specificity [3][4].

Application

Selection Property

Validation Focus

Natural product library cytotoxicity screening

Sulfur-containing chemotype distinct from Bakkenolides A–E

Dose-response profile reproducibility across cell panels

C-9 substituent SAR studies

Methanesulfinylpropenoate reference compound

Comparative target engagement and cytotoxicity modulation

Petasites extract analytical standardization

High-purity reference standard (>98% HPLC)

Peak identification and quantification accuracy by LC methods

PAF receptor antagonist screening

Structurally related analog control for Bakkenolide G

Antiplatelet activity modulation profile review

• [1] Wu, T. S., Kao, M. S., Wu, P. L., Lin, F. W., Shi, L. S., Liou, M. J., & Li, C. Y. (1999). The bakkenolides from the root of Petasites formosanus and their cytotoxicity. Chemical and Pharmaceutical Bulletin, 47(3), 375-382. View Source
• [2] Liao, C. H., Ko, F. N., Wu, T. S., & Teng, C. M. (1999). Antiplatelet principles from the root of Petasites formosanus. Prostaglandins, Leukotrienes and Essential Fatty Acids, 61(5), 267-272. View Source
• [3] Lee, K. P., Kang, S., Park, S. J., Choi, Y. W., Lee, Y. G., & Im, D. S. (2013). Anti-allergic and anti-inflammatory effects of bakkenolide B isolated from Petasites japonicus leaves. Journal of Ethnopharmacology, 148(3), 890-894. View Source
• [4] Zhang, F. J., Wang, Q., Wang, Y., & Guo, M. L. (2011). Anti-allergic effects of total bakkenolides from Petasites tricholobus in ovalbumin-sensitized rats. Phytotherapy Research, 25(1), 116-121. View Source